![molecular formula C11H9BrClNO2 B1454803 ethyl 7-bromo-4-chloro-1H-indole-2-carboxylate CAS No. 1073494-43-5](/img/structure/B1454803.png)
ethyl 7-bromo-4-chloro-1H-indole-2-carboxylate
Overview
Description
Ethyl 7-bromo-4-chloro-1H-indole-2-carboxylate is a derivative of indole . Indoles are significant heterocyclic systems in natural products and drugs . They play a crucial role in cell biology and have various biologically vital properties . The application of indole derivatives for the treatment of various disorders has attracted increasing attention in recent years .
Synthesis Analysis
The synthesis of indole derivatives has been a topic of interest in the chemical community . For instance, the reaction of 7-bromo-4-(bromomethyl)-2-methylindole with NaOMe provided 7-bromo-4-(methoxymethyl)-2-methylindole in good yields (76% yields). This was then reduced quantitatively with tributyltin hydride (Bu 3 SnH) to afford 4-(methoxymethyl)-2-methylindole .Chemical Reactions Analysis
The chemical reactions involving indole derivatives are diverse. For example, the reaction of 7-bromo-4-(bromomethyl)-2-methylindole with NaOMe resulted in 7-bromo-4-(methoxymethyl)-2-methylindole . This reaction is an example of nucleophilic substitution.Scientific Research Applications
Synthesis of Intermediates
Ethyl 7-bromo-4-chloro-1H-indole-2-carboxylate serves as a key intermediate in the synthesis of complex molecules. It's used in the development of cilastatin intermediates, highlighting its importance in simplifying synthesis processes and improving yields through strategic raw material selection and reaction condition optimization (Chen Xin-zhi, 2006). Similarly, its role in the synthesis of pyrazole and pyridinyl derivatives, as an intermediate, underscores its versatility in creating compounds with potential biological activities (Ji Ya-fei, 2009).
Novel Synthetic Methodologies
The compound is utilized in the development of new synthetic methodologies, such as the ligand-free copper-catalyzed condensation/coupling/deformylation processes. This approach is notable for its efficiency in synthesizing indole-2-carboxylic esters from halogenated substrates under mild conditions, showcasing the compound's utility in facilitating novel organic transformations (Q. Cai et al., 2009).
Antimicrobial and Antiproliferative Activities
This compound derivatives have been explored for their potential antimicrobial and anti-inflammatory properties. For instance, derivatives have shown promising activity against various bacterial strains, indicating their potential as leads for the development of new antimicrobial agents (B. Narayana et al., 2009). Furthermore, their evaluation against hepatitis B virus (HBV) highlights their potential in antiviral research, with certain derivatives exhibiting significant inhibition of HBV DNA replication (H. Chai et al., 2006).
Structural and Mechanistic Insights
Research on this compound also extends to understanding the structural and mechanistic aspects of its reactions. Studies involving crystal structure analysis and Hirshfeld surface analysis provide valuable insights into the molecular configurations and intermolecular interactions of its derivatives, facilitating the design of molecules with optimized properties (D. Geetha et al., 2017).
Future Directions
Mechanism of Action
Target of Action
Ethyl 7-bromo-4-chloro-1H-indole-2-carboxylate is a derivative of indole, a significant heterocyclic system in natural products and drugs . Indole derivatives have been found to bind with high affinity to multiple receptors , making them useful in the development of new therapeutic derivatives .
Mode of Action
Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound interacts with its targets, leading to changes that result in these effects.
Biochemical Pathways
Indole derivatives are known to have broad-spectrum biological activities , suggesting that they may affect multiple biochemical pathways
Result of Action
Given the broad range of biological activities associated with indole derivatives , it can be inferred that the compound likely has diverse molecular and cellular effects.
properties
IUPAC Name |
ethyl 7-bromo-4-chloro-1H-indole-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9BrClNO2/c1-2-16-11(15)9-5-6-8(13)4-3-7(12)10(6)14-9/h3-5,14H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BEFZOMDMBVEJLO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC2=C(C=CC(=C2N1)Br)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9BrClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.55 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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